Cas no 898767-05-0 (3-(1,3-Dioxolan-2-ylmethyl)benzoic acid)

3-(1,3-Dioxolan-2-ylmethyl)benzoic acid structure
898767-05-0 structure
Product name:3-(1,3-Dioxolan-2-ylmethyl)benzoic acid
CAS No:898767-05-0
MF:C11H12O4
MW:208.210583686829
MDL:MFCD06200652
CID:1078912
PubChem ID:24726992

3-(1,3-Dioxolan-2-ylmethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(1,3-Dioxolan-2-ylmethyl)benzoic acid
    • MFCD06200652
    • DTXSID60645375
    • 3-((1,3-dioxolan-2-yl)methyl)benzoic acid
    • 3-[(1,3-Dioxolan-2-yl)methyl]benzoic acid
    • 3-(1,3-DIOXOLAN-2-YLMETHYL)BENZOICACID
    • AKOS016022830
    • SCHEMBL3150745
    • 898767-05-0
    • OZMJVFGAVKZJMT-UHFFFAOYSA-N
    • MDL: MFCD06200652
    • Inchi: InChI=1S/C11H12O4/c12-11(13)9-3-1-2-8(6-9)7-10-14-4-5-15-10/h1-3,6,10H,4-5,7H2,(H,12,13)
    • InChI Key: OZMJVFGAVKZJMT-UHFFFAOYSA-N
    • SMILES: C1=CC(=CC(=C1)C(=O)O)CC2OCCO2

Computed Properties

  • Exact Mass: 208.07355886g/mol
  • Monoisotopic Mass: 208.07355886g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.8Ų
  • XLogP3: 1.4

3-(1,3-Dioxolan-2-ylmethyl)benzoic acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
abcr
AB367292-2 g
3-(1,3-Dioxolan-2-ylmethyl)benzoic acid, 97%; .
898767-05-0 97%
2 g
€1,209.10 2023-07-19
abcr
AB367292-2g
3-(1,3-Dioxolan-2-ylmethyl)benzoic acid, 97%; .
898767-05-0 97%
2g
€1209.10 2025-02-19
Ambeed
A824839-1g
3-(1,3-Dioxolan-2-ylmethyl)benzoic acid
898767-05-0 95+%
1g
$385.0 2024-04-16
A2B Chem LLC
AD09253-1g
3-(1,3-Dioxolan-2-ylmethyl)benzoic acid
898767-05-0 97%
1g
$516.00 2024-04-19
Crysdot LLC
CD11023854-1g
3-(1,3-Dioxolan-2-ylmethyl)benzoic acid
898767-05-0 95+%
1g
$381 2024-07-19
Matrix Scientific
087032-5g
3-(1,3-Dioxolan-2-ylmethyl)benzoic acid, 97%
898767-05-0 97%
5g
$1412.00 2023-09-10
Chemenu
CM297998-1g
3-(1,3-Dioxolan-2-ylmethyl)benzoic acid
898767-05-0 95%
1g
$381 2023-02-16
Matrix Scientific
087032-1g
3-(1,3-Dioxolan-2-ylmethyl)benzoic acid, 97%
898767-05-0 97%
1g
$385.00 2023-09-10
abcr
AB367292-1 g
3-(1,3-Dioxolan-2-ylmethyl)benzoic acid, 97%; .
898767-05-0 97%
1 g
€748.70 2023-07-19
Fluorochem
207291-5g
3-(1,3-Dioxolan-2-ylmethyl)benzoic acid
898767-05-0 97%
5g
£1753.00 2022-03-01

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(CAS:898767-05-0)3-(1,3-Dioxolan-2-ylmethyl)benzoic acid
A1188665
Purity:99%
Quantity:1g
Price ($):346.0